Cas no 944517-45-7 (4-Hydroxy(2-methylphenyl)methylbenzonitrile)

4-Hydroxy(2-methylphenyl)methylbenzonitrile structure
944517-45-7 structure
Product Name:4-Hydroxy(2-methylphenyl)methylbenzonitrile
CAS No:944517-45-7
MF:C15H13NO
MW:223.269823789597
MDL:MFCD11096854
CID:1037725
PubChem ID:49963130
Update Time:2025-04-20

4-Hydroxy(2-methylphenyl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Hydroxy(o-tolyl)methyl)benzonitrile
    • 4-[hydroxy-(2-methylphenyl)methyl]benzonitrile
    • 4-[Hydroxy(2-Methylphenyl)Methyl]benzonitrile
    • DTXSID70678851
    • CS-0211367
    • AKOS016843507
    • 944517-45-7
    • BS-29862
    • MFCD11096854
    • DB-348804
    • 4-Hydroxy(2-methylphenyl)methylbenzonitrile
    • MDL: MFCD11096854
    • Inchi: 1S/C15H13NO/c1-11-4-2-3-5-14(11)15(17)13-8-6-12(10-16)7-9-13/h2-9,15,17H,1H3
    • InChI Key: JIGFPFBDFWBPAN-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 223.099714038g/mol
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44Ų

4-Hydroxy(2-methylphenyl)methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H972605-100mg
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile
944517-45-7
100mg
$64.00 2023-05-18
TRC
H972605-250mg
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile
944517-45-7
250mg
$98.00 2023-05-18
TRC
H972605-500mg
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile
944517-45-7
500mg
$150.00 2023-05-18
TRC
H972605-1g
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile
944517-45-7
1g
$207.00 2023-05-18
Alichem
A019094622-10g
4-(Hydroxy(o-tolyl)methyl)benzonitrile
944517-45-7 95%
10g
$570.00 2023-08-31
abcr
AB335976-1 g
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98%
944517-45-7
1 g
€246.00 2023-07-19
abcr
AB335976-5 g
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98%
944517-45-7
5 g
€654.00 2023-07-19
abcr
AB335976-10 g
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile; 98%
944517-45-7
10 g
€1,062.00 2023-07-19
abcr
AB335976-1g
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile, 98%; .
944517-45-7 98%
1g
€246.00 2025-04-14
abcr
AB335976-5g
4-[Hydroxy(2-methylphenyl)methyl]benzonitrile, 98%; .
944517-45-7 98%
5g
€654.00 2025-04-14
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.